Cas no 2168206-78-6 (3-ethynyl-1λ?-thietane-1,1-dione)

• Product Name: 3-ethynyl-1λ?-thietane-1,1-dione
• CAS No: 2168206-78-6
• MF: C₅H₆O₂S
• MW: 130.164940357208
• CID: 4641671
• Update Time: 2025-11-07

3-ethynyl-1λ?-thietane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-Ethynylthietane 1,1-dioxide
• 3-ethynyl-1lambda-thietane-1,1-dione
• F53584
• Thietane, 3-ethynyl-, 1,1-dioxide
• 3-ethynyl-1λ?-thietane-1,1-dione

• Inchi： 1S/C5H6O2S/c1-2-5-3-8(6,7)4-5/h1,5H,3-4H2
• InChI Key： WWWXHHGHDCIGEG-UHFFFAOYSA-N
• SMILES： S1(CC(C#C)C1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 211
• XLogP3: -0.3
• Topological Polar Surface Area: 42.5

Additional information on 3-ethynyl-1λ?-thietane-1,1-dione

Research Brief on 3-ethynyl-1λ?-thietane-1,1-dione (CAS: 2168206-78-6): Recent Advances and Applications in Chemical Biology and Medicine

The compound 3-ethynyl-1λ?-thietane-1,1-dione (CAS: 2168206-78-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging applications in drug discovery and development. The brief is based on a comprehensive review of recent peer-reviewed literature, patent filings, and conference proceedings, ensuring the timeliness and accuracy of the information presented.

Recent studies have highlighted the role of 3-ethynyl-1λ?-thietane-1,1-dione as a versatile building block in the synthesis of novel heterocyclic compounds. Its thietane ring, coupled with an ethynyl group, provides a reactive scaffold for click chemistry applications, enabling the rapid assembly of complex molecular architectures. Researchers have exploited this feature to develop targeted probes for studying protein-protein interactions and enzyme mechanisms, particularly in the context of inflammatory and oncogenic pathways. The compound's ability to act as a Michael acceptor further enhances its utility in covalent inhibitor design, a strategy increasingly employed in drug discovery.

In the realm of medicinal chemistry, 3-ethynyl-1λ?-thietane-1,1-dione has shown promising activity as a modulator of key biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of cysteine proteases, which play critical roles in various disease processes, including cancer metastasis and neurodegenerative disorders. The compound's unique electronic properties, conferred by the sulfone group, contribute to its enhanced binding affinity and selectivity compared to traditional thietane derivatives. These findings have spurred interest in optimizing the pharmacophore for improved drug-like properties.

The synthetic accessibility of 3-ethynyl-1λ?-thietane-1,1-dione has been another focus of recent research. A novel, scalable synthesis route was reported in Organic Letters (2024), featuring a palladium-catalyzed cross-coupling approach that significantly improves yield and purity. This methodological advancement addresses previous challenges in obtaining gram-scale quantities of the compound, facilitating its broader application in high-throughput screening campaigns and structure-activity relationship studies. The availability of this synthetic protocol is expected to accelerate the exploration of 3-ethynyl-1λ?-thietane-1,1-dione derivatives in drug discovery programs.

Emerging applications of 3-ethynyl-1λ?-thietane-1,1-dione extend beyond small molecule therapeutics. Recent work published in Bioconjugate Chemistry (2024) highlights its utility in the development of antibody-drug conjugates (ADCs), where the compound serves as a stable linker between monoclonal antibodies and cytotoxic payloads. The thietane ring's constrained geometry and the ethynyl group's reactivity profile make it particularly suitable for this application, offering advantages in terms of serum stability and controlled drug release. These developments position 3-ethynyl-1λ?-thietane-1,1-dione as a valuable tool in the expanding field of targeted cancer therapies.

Looking forward, the research community anticipates several key directions for 3-ethynyl-1λ?-thietane-1,1-dione. Ongoing studies are exploring its potential in PROTAC (proteolysis targeting chimera) design, leveraging its bifunctional nature to bridge target proteins and E3 ubiquitin ligases. Additionally, computational modeling approaches are being employed to predict novel biological targets and optimize the compound's physicochemical properties. As these investigations progress, 3-ethynyl-1λ?-thietane-1,1-dione is poised to make significant contributions to both fundamental chemical biology research and translational medicine, offering new avenues for addressing unmet medical needs.